Cas no 19437-30-0 (Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-)

Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)- structure
19437-30-0 structure
Product Name:Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-
CAS No:19437-30-0
MF:C17H26O
MW:246.387745380402
CID:231965
PubChem ID:339003
Update Time:2025-04-19

Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol,4-(1,1-dimethylethyl)-1-(phenylmethyl)-
    • 1-benzyl-4-tert-butylcyclohexan-1-ol
    • 1-Benzyl-4-t-butylcyclohexanol
    • AC1L7P0V
    • NSC363893
    • 19437-30-0
    • NSC-363893
    • DTXSID40320734
    • Inchi: 1S/C17H26O/c1-16(2,3)15-9-11-17(18,12-10-15)13-14-7-5-4-6-8-14/h4-8,15,18H,9-13H2,1-3H3
    • InChI Key: FWUPCORFXWRMBN-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=CC=CC=2)CCC(CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 246.19848
  • Monoisotopic Mass: 246.198
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.999
  • Boiling Point: 344.5°Cat760mmHg
  • Flash Point: 144.6°C
  • Refractive Index: 1.533
  • PSA: 20.23
  • LogP: 4.19650
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